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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the techniques and protocols for
assessing the immunogenicity of NBI-6024, an altered peptide ligand of the insulin B chain
(B(9-23)) epitope. The primary immunomodulatory goal of NBI-6024 is to shift the immune
response from a pro-inflammatory Th1l phenotype to an anti-inflammatory or regulatory Th2
phenotype. The following protocols are based on methods employed in preclinical and clinical
studies of NBI-6024.

I. Overview of Immunogenicity Assessment Strategy

The immunogenicity assessment of NBI-6024 focuses on characterizing the T-cell response to
the altered peptide ligand. This involves evaluating the cytokine secretion profile and
proliferative response of peripheral blood mononuclear cells (PBMCs) upon stimulation with
NBI-6024. The key assays employed are the Enzyme-Linked Immunosorbent Spot (ELISPOT)
assay for cytokine profiling and the lymphocyte proliferation assay.

Il. Quantitative Data Summary
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The following tables summarize the reported immunomodulatory effects of NBI-6024 from
clinical and preclinical studies.

Table 1: Summary of T-Cell Responses to NBI-6024 in a Phase | Clinical Trial[1]

Parameter Assay Finding Implication

NBI-6024
administration

significantly and dose-

dependently reduced Indicates a

the percentage of suppression of the
Thl Response IFN-y ELISPOT

patients with Thl pathogenic Thl

responses to the response.

native insulin B(9-23)

peptide and NBI-6024.

[1]

Significant increases

in interleukin-5 (IL-5)

responses were Suggests a shift
Th2 Response IL-5 ELISPOT observed in cohorts towards a protective

that received NBI- Th2 phenotype.

6024 compared to
placebo.[1]

Table 2: Summary of Preclinical T-Cell Responses to NBI-6024 in NOD Mice[2]
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Parameter Assay Finding Implication

NBI-6024 induced

strong cellular Demonstrates the
) ) Lymphocyte responses as immunogenic potential
T-Cell Proliferation ) i o )
Proliferation Assay measured by in vitro of the altered peptide
lymphocyte ligand.

proliferation.[2]

Vaccination with NBI-

6024 induced the Confirms the induction
) ] production of Th2 of a Th2-biased
Th2 Cytokine Cytokine ) - ) ]
) cytokines, specifically immune response in
Production Measurement

interleukin-4 (IL-4) an animal model of
and interleukin-10 (IL-  type 1 diabetes.
10), but not IFN-y.[2]

lll. Experimental Protocols
A. Protocol 1: Human PBMC Cytokine ELISPOT Assay

This protocol is designed to enumerate NBI-6024-specific cytokine-secreting T-cells from
human peripheral blood.

1. Principle

The ELISPOT assay is a highly sensitive method for detecting and quantifying individual cells
that secrete a specific cytokine. In this context, it is used to measure the frequency of T-cells
that produce IFN-y (a Thl cytokine) or IL-5 (a Th2 cytokine) in response to stimulation with
NBI-6024.

2. Materials
e 96-well PVDF membrane ELISPOT plates
o Sterile PBS

o Coating Buffer (e.g., sterile PBS)
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Capture antibodies: anti-human IFN-y and anti-human IL-5
Blocking Buffer (e.g., RPMI 1640 with 10% FBS)

Complete RPMI 1640 medium (supplemented with 10% FBS, L-glutamine, penicillin-
streptomycin)

Human Peripheral Blood Mononuclear Cells (PBMCs)

NBI-6024 peptide

Native insulin B(9-23) peptide (as a control)

Phytohemagglutinin (PHA) (as a positive control)

Detection antibodies: biotinylated anti-human IFN-y and anti-human IL-5
Streptavidin-Alkaline Phosphatase (AP) or Horseradish Peroxidase (HRP)
Substrate solution (e.g., BCIP/NBT for AP or AEC for HRP)

Deionized water

Automated ELISPOT reader

. Workflow

Plate Preparation

Coat plate with
‘ capture antibody ‘ﬁ‘ Wash plate ‘——‘ Block plate }7
Cell Culture Detection Analysis
Add NBI-6024/ Add detection Add enzyme
‘ Isolate PBMCs }—»‘ Add PBMCs to wells }—»‘ orals ‘—»‘ Incubate }—»‘ Wash plate ‘—»‘ antibody }—»‘ Conugate ‘—»‘ Add substrate }—»‘ Wash and dry }—»‘ Read plate }—»‘ Count spots ‘
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Click to download full resolution via product page
Caption: ELISPOT Assay Workflow.
4. Procedure
o Plate Coating:
1. Pre-wet the ELISPOT plate membrane with 35% ethanol for 30 seconds.
2. Wash the plate 3 times with sterile PBS.

3. Coat the wells with the appropriate capture antibody (anti-IFN-y or anti-IL-5) diluted in
Coating Buffer.

4. Incubate overnight at 4°C.
» Plate Blocking:
1. Wash the plate 3 times with sterile PBS.
2. Add Blocking Buffer to each well.
3. Incubate for at least 2 hours at 37°C.
e Cell Plating and Stimulation:
1. Isolate PBMCs from whole blood using Ficoll-Paque density gradient centrifugation.
2. Wash the cells and resuspend in complete RPMI 1640 medium.
3. Wash the blocked plate 3 times with sterile PBS.
4. Add 2 x 10”5 PBMCs to each well.

5. Add NBI-6024, native insulin B(9-23) peptide, PHA, or medium alone to the respective
wells. A typical concentration for peptides is 10 pg/mL.

6. Incubate the plate for 24-48 hours at 37°C in a humidified 5% CO2 incubator.
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e Detection:
1. Wash the plate 4 times with PBS containing 0.05% Tween-20 (PBST).

2. Add the biotinylated detection antibody (anti-IFN-y or anti-IL-5) diluted in PBST with 1%
BSA.

3. Incubate for 2 hours at room temperature.

4. Wash the plate 4 times with PBST.

5. Add Streptavidin-AP or -HRP diluted in PBST with 1% BSA.

6. Incubate for 1 hour at room temperature.

7. Wash the plate 4 times with PBST, followed by 2 washes with PBS.
e Spot Development and Analysis:

1. Add the substrate solution to each well.

2. Monitor spot development.

3. Stop the reaction by washing thoroughly with deionized water.

4. Allow the plate to dry completely.

5. Count the spots using an automated ELISPOT reader.

B. Protocol 2: Murine Splenocyte Proliferation Assay

This protocol is for assessing the proliferative response of murine splenocytes to NBI-6024.
1. Principle

This assay measures the proliferation of lymphocytes upon stimulation with an antigen.
Proliferation can be quantified by the incorporation of a labeled nucleotide (e.qg., [3H]-
thymidine) into newly synthesized DNA or by using a fluorescent dye (e.g., CFSE) that is
diluted with each cell division.
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2. Materials

o 96-well flat-bottom cell culture plates

e Complete RPMI 1640 medium

e Spleen from immunized and control mice

» NBI-6024 peptide

e Concanavalin A (ConA) or PHA (as a positive control)

o [3H]-thymidine or Carboxyfluorescein succinimidyl ester (CFSE)
o Cell harvester (for [3H]-thymidine assay)

 Scintillation counter (for [3H]-thymidine assay)

¢ Flow cytometer (for CFSE assay)

3. Workflow

Cell Preparation Stimulation

Count and adjust Add NBI-6024/
Isolate splenocytes }—> cell concentration }—> Plate cells }—>’ controls }—>

Harvest and count
Add [3H]-thymidine (Thymidine) or
or stain with CFSE Incubate for 18h Acquire on flow

cytometer (CFSE)

Incubate for 72h }—>

Click to download full resolution via product page

Caption: Lymphocyte Proliferation Assay Workflow.

4. Procedure

e Splenocyte Isolation:
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1. Aseptically remove the spleen from euthanized mice.

2. Prepare a single-cell suspension by gently grinding the spleen between two frosted glass
slides or using a cell strainer.

3. Lyse red blood cells using ACK lysis buffer.
4. Wash the splenocytes twice with complete RPMI 1640 medium.

5. Count the viable cells and adjust the concentration to 2 x 10”6 cells/mL.

Cell Plating and Stimulation:

1. Add 100 pL of the cell suspension (2 x 1075 cells) to each well of a 96-well plate.
2. Add 100 pL of NBI-6024, ConA, or medium alone to the respective wells.
3. Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.
Measurement of Proliferation ([3H]-thymidine method):

1. Pulse each well with 1 puCi of [3H]-thymidine.

2. Incubate for an additional 18 hours.

3. Harvest the cells onto glass fiber filters using a cell harvester.

4. Measure the incorporated radioactivity using a scintillation counter.

5. Results are expressed as counts per minute (CPM).

Measurement of Proliferation (CFSE method):

1. Prior to plating, label the splenocytes with CFSE according to the manufacturer's
instructions.

2. After the 72-hour stimulation, harvest the cells.

3. Analyze the cells by flow cytometry, gating on the lymphocyte population.
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4. Proliferation is measured by the dilution of CFSE fluorescence.

IV. Signaling Pathway
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Caption: Proposed mechanism of NBI-6024 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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